Cas no 27389-45-3 (1,3,4-Oxadiazole,2-(3-methylphenyl)-5-(trichloromethyl)-)

1,3,4-Oxadiazole,2-(3-methylphenyl)-5-(trichloromethyl)- structure
27389-45-3 structure
Product Name:1,3,4-Oxadiazole,2-(3-methylphenyl)-5-(trichloromethyl)-
CAS No:27389-45-3
MF:C10H7Cl3N2O
MW:277.534379243851
CID:270365
PubChem ID:291983
Update Time:2025-04-19

1,3,4-Oxadiazole,2-(3-methylphenyl)-5-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole,2-(3-methylphenyl)-5-(trichloromethyl)-
    • 2-(3-methylphenyl)-5-(trichloromethyl)-1,3,4-oxadiazole
    • 2-(m-Tolyl)-5-trichlormethyl-1.3.4-oxadiazol
    • 2-m-tolyl-5-trichloromethyl-[1,3,4]oxadiazole
    • AC1L6H0V
    • AC1Q3GT8
    • AG-J-10760
    • AR-1C7391
    • CTK4F9594
    • NSC157578
    • SureCN274950
    • SCHEMBL274950
    • DTXSID60303261
    • NSC-157578
    • 27389-45-3
    • Inchi: 1S/C10H7Cl3N2O/c1-6-3-2-4-7(5-6)8-14-15-9(16-8)10(11,12)13/h2-5H,1H3
    • InChI Key: LIYHUEBDAJJNIY-UHFFFAOYSA-N
    • SMILES: ClC(C1=NN=C(C2=CC=CC(C)=C2)O1)(Cl)Cl

Computed Properties

  • Exact Mass: 275.96261
  • Monoisotopic Mass: 275.962
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.448
  • Boiling Point: 337.3°Cat760mmHg
  • Flash Point: 157.8°C
  • Refractive Index: 1.573
  • PSA: 38.92
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